Cas no 100726-26-9 (9H-Pyrido[3,4-b]indole-9-propanenitrile)

• Product name: 9H-Pyrido[3,4-b]indole-9-propanenitrile
• CAS No: 100726-26-9
• MF: C₁₄H₁₁N₃
• MW: 221.25724
• CID: 1096077
• PubChem ID: 91665992

9H-Pyrido[3,4-b]indole-9-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-9-propanenitrile
• 100726-26-9
• DB-360099

• Inchi： InChI=1S/C14H11N3/c15-7-3-9-17-13-5-2-1-4-11(13)12-6-8-16-10-14(12)17/h1-2,4-6,8,10H,3,9H2
• InChI Key： IMIBDCQOJFBSTB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C(N2CCC#N)C=NC=C3

Computed Properties

• Exact Mass: 221.095297364g/mol
• Monoisotopic Mass: 221.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų